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Compound of Interest

Compound Name: H2L5186303

Cat. No.: B10782798 Get Quote

Technical Support Center: H2L5186303
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage of H2L5186303, alongside

troubleshooting guides and frequently asked questions (FAQs) to support their experimental

needs.

I. Product Information
H2L5186303 is a potent and selective antagonist for the lysophosphatidic acid 2 (LPA2)

receptor.[1][2] It is utilized in research to investigate the roles of the LPA2 receptor in various

biological processes, including cell proliferation, motility, and apoptosis.[2] It has also been

studied for its anti-inflammatory effects and its potential as a therapeutic target in conditions

like asthma.[2][3]
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Property Value

Chemical Name
(Z,Z)-4,4'-[1,3-Phenylenebis(oxy-4,1-

phenyleneimino)]bis[4-oxo-2-butenoic acid]

CAS Number 139262-76-3[1][4]

Molecular Formula C26H20N2O8[4]

Molecular Weight 488.45[4]

Purity Typically ≥98% (HPLC)

Appearance Powder[4][5]

II. Long-Term Storage and Handling
Question: What are the best practices for the long-term storage of H2L5186303?

For long-term storage, H2L5186303 should be stored as a powder at -20°C, desiccated.[5]

Some suppliers also indicate storage at +4°C is acceptable. Under these conditions, the

compound is expected to be stable for at least one year.[4] To prevent moisture contamination,

ensure the container is tightly sealed.

Question: How should I prepare and store solutions of H2L5186303?

H2L5186303 is soluble in DMSO (up to 50 mg/ml) and DMF.[1][4] For experimental use,

prepare a stock solution in an appropriate solvent like DMSO. It is advisable to aliquot the stock

solution into single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the

compound. Store these aliquots at -20°C or colder. Before use, allow the vial to warm to room

temperature before opening to minimize condensation.

Solubility Data:
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Solvent Concentration

DMSO up to 50 mg/ml[4]

DMF 20 mg/ml[1]

DMF:PBS (pH 7.2) (1:8) 0.11 mg/ml[1]

Question: What are the general handling precautions for H2L5186303?

While a specific safety data sheet (SDS) was not found in the public domain, general laboratory

safety practices for handling chemical compounds should be followed. Use personal protective

equipment (PPE), including gloves, lab coat, and eye protection. Handle the compound in a

well-ventilated area. In case of contact with skin or eyes, wash the affected area thoroughly

with water.[6][7] If inhaled or ingested, seek medical attention.

III. Troubleshooting and FAQs
Question: I am observing lower than expected potency in my cell-based assay. What could be

the cause?

Compound Degradation: Repeated freeze-thaw cycles of your stock solution can lead to

degradation. It is recommended to use fresh aliquots for each experiment.

Improper Storage: Ensure the compound, both in powder and solution form, has been stored

at the recommended temperature and protected from moisture.

Solvent Effects: High concentrations of DMSO can be toxic to some cell lines. Perform a

vehicle control experiment to assess the effect of the solvent on your cells.

Cell Line Specificity: The expression of the LPA2 receptor can vary between cell lines.

Confirm the expression of the target receptor in your experimental model.

Question: The compound is not fully dissolving in my desired solvent. What should I do?

Check Solubility Limits: Refer to the solubility data provided. You may be exceeding the

solubility limit of the compound in that specific solvent.
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Gentle Warming: Gentle warming of the solution may aid in dissolution. However, be

cautious as excessive heat can degrade the compound.

Sonication: Brief sonication can also help to dissolve the compound.

Alternative Solvents: If solubility remains an issue, consider using a different solvent in which

the compound is more soluble, such as DMSO.

Question: How can I confirm the identity and purity of my H2L5186303 sample?

The identity and purity of the compound can be confirmed using analytical techniques such as

High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear

Magnetic Resonance (NMR) spectroscopy.[5] Reputable suppliers will provide a Certificate of

Analysis (CoA) with batch-specific purity data.

IV. Experimental Protocols and Visualizations
Experimental Workflow for In Vitro LPA2 Receptor Antagonism Assay

This workflow outlines a typical experiment to evaluate the antagonistic activity of H2L5186303
on the LPA2 receptor in a cell-based calcium mobilization assay.
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Prepare H2L5186303 Stock Solution
(in DMSO)
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(or vehicle control)
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Plate Cells in a 96-well Plate

Load Cells with Calcium-sensitive Dye
(e.g., Fura-2 AM)

Stimulate with LPA (agonist)

Measure Intracellular Calcium Levels
(Fluorometric Reader)

Analyze Data and Calculate IC50

Click to download full resolution via product page

Caption: Workflow for an in vitro LPA2 receptor antagonism assay.

Signaling Pathway of LPA and the Inhibitory Action of H2L5186303

This diagram illustrates the general signaling pathway of lysophosphatidic acid (LPA) through

its G-protein coupled receptors and the point of inhibition by H2L5186303.
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Caption: LPA signaling pathway and H2L5186303 inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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